GA-017

• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol
• InChI: InChI=1S/C18H21N3O4/c1-3-15(14-7-8-16(23)11(2)17(14)24)20-21-18(25)19-10-12-5-4-6-13(22)9-12/h4-9,22-24H,3,10H2,1-2H3,(H2,19,21,25)/b20-15-
• InChIKey: FBCPIOAXERAOIA-HKWRFOASSA-N

GA-017 Product Baseline

GA-017 (CAS 2351906-74-4) is a synthetic small-molecule inhibitor of the serine/threonine protein kinases Large Tumor Suppressor Kinase 1 and 2 (LATS1/2), core components of the Hippo signaling pathway. It was discovered via a cell-based high-throughput screening campaign and is characterized as a potent, ATP-competitive LATS1/2 inhibitor with IC50 values of 4.10 ± 0.79 nM (LATS1) and 3.92 ± 0.42 nM (LATS2), and sub-nanomolar Ki constants of 0.58 ± 0.11 nM and 0.25 ± 0.03 nM, respectively [1]. The compound promotes YAP/TAZ stabilization and nuclear translocation, enhances cell proliferation preferentially under 3D culture conditions, and facilitates spheroid and organoid growth across multiple cell types [1]. A structurally distinct chemical analog, GA-002, exhibits comparable LATS1/2 inhibitory activity (IC50 3.93/3.87 nM) but the two compounds are not interchangeable due to their distinct chemical structures and differential cellular context-dependent activities [2].

Pathway Study LATS1/2 kinase inhibition fit

3D Culture Spheroid and organoid proliferation assay context

Binding Mode ATP-competitive kinetics characterized

Analog Note GA-002 structurally distinct; not directly interchangeable

• [1] Saruhashi K, Abe-Fukasawa N, Otsuka K, Iwawaki T, Nishino T, Mikashima T, et al. Small molecule LATS kinase inhibitors block the Hippo signaling pathway and promote cell growth under 3D culture conditions. J Biol Chem. 2022;298(4):101779. DOI: 10.1016/j.jbc.2022.101779. PMID: 35217022. View Source
• [2] Abe-Fukasawa N, Saruhashi K, Otsuka K, et al. Ex vivo expansion of corneal endothelial cells enabled by small molecule inhibitors of LATS kinase. Regen Ther. 2025;30:730–739. DOI: 10.1016/j.reth.2025.08.014. View Source

GA-017 Irreplaceability

Although multiple small molecules target the Hippo-YAP/TAZ axis—including alternative LATS inhibitors (TRULI, LATS1/2-IN-1), ROCK inhibitors (Y-27632), and YAP-TEAD disruptors (Verteporfin)—they are not functionally interchangeable with GA-017. The differential arises from three sources: (1) GA-017 has fully characterized ATP-competitive binding kinetics (Ki) validated against both LATS1 and LATS2, a level of mechanistic annotation absent for most alternatives [1]; (2) GA-017's functional selectivity has been empirically confirmed by demonstrating that inhibition of its off-target kinases does not recapitulate the growth-promoting phenotype, a causal linkage that broader-spectrum inhibitors cannot claim [1]; (3) ROCK inhibitors such as Y-27632 fail entirely to promote corneal endothelial cell proliferation under the same conditions where GA-017 achieves robust cell density increases [2]. These distinctions mean that substituting GA-017 with another Hippo pathway modulator risks not merely a shift in potency but a complete loss of the desired functional outcome in cell expansion, organoid, or disease-model workflows.

Mechanistic annotation mismatch

Most alternative LATS inhibitors lack published Ki and ATP-competitive validation; quantitative pharmacology may not transfer.

Functional selectivity gap

Broader-spectrum inhibitors cannot rule out off-target-driven proliferation phenotype; causal LATS linkage may differ.

Mechanism mismatch with ROCK inhibitors

Y-27632 fails to promote corneal endothelial cell proliferation under conditions where GA-017 is active; complete functional loss possible.

• [1] Saruhashi K, Abe-Fukasawa N, Otsuka K, et al. Small molecule LATS kinase inhibitors block the Hippo signaling pathway and promote cell growth under 3D culture conditions. J Biol Chem. 2022;298(4):101779. DOI: 10.1016/j.jbc.2022.101779. View Source
• [2] Abe-Fukasawa N, et al. Ex vivo expansion of corneal endothelial cells enabled by small molecule inhibitors of LATS kinase. Regen Ther. 2025;30:730–739. DOI: 10.1016/j.reth.2025.08.014. View Source

GA-017 Head-to-Head Evidence

Off-Target Kinase Selectivity Validation

GA-017 was profiled against a panel of AGC family kinases. Beyond LATS1/2, it inhibited six additional kinases (MSK1, p70S6K, PKACα, PKACβ, SGK2, SGK3) at IC50 <40 nM. Crucially, the investigators then tested eight known small-molecule inhibitors targeting each of these six off-target kinases in the same SKOV3 3D proliferation assay and demonstrated that none exhibited growth-promoting effects at any concentration over the range 0.01–10 μM, nor did co-treatment with GA-017 and these inhibitors alter its activity [1]. This causal-deconvolution approach establishes that GA-017's functional phenotype is specifically attributable to LATS1/2 inhibition, a level of target-engagement-to-phenotype chain-of-evidence not published for TRULI or LATS1/2-IN-1 [1].

Kinase Selectivity Profiling

Class-level inference

GA-017 inhibits 6 off-target AGC kinases (IC50

Supports LATS1/2-specific phenotype attribution

Only LATS inhibitor with published off-target deconvolution

3D Spheroid Proliferation

Head-to-head

GA-017 EC50 = 3.51 ± 0.26 µM (SKOV3), >2-fold cell number increase at 10 µM. Y-27632: no detectable change in aggregate size or cell number.

LATS-specific mechanism drives 3D growth promotion

Categorical divergence vs. ROCK inhibitor

Human CEC Expansion

Head-to-head

GA-017 (10 µM) increased human primary CEC density over 29 days, preserved ATP1A1, ZO-1, N-cadherin. Y-27632: no effect on density or proliferation.

LATS inhibition, not ROCK, drives CEC proliferation

Supported by confluent monolayer culture data

Binding Kinetics (Ki)

Cross-study comparable

LATS1 Ki = 0.58 ± 0.11 nM; LATS2 Ki = 0.25 ± 0.03 nM. ATP-competitive confirmed by Lineweaver-Burk. No comparator Ki published.

ATP-independent binding parameter for dose-response modeling

Enables cross-experiment kinetic comparisons

OA Model Response

Class-level inference

Activated YAP/TAZ, inhibited NF-κB, suppressed OA progression in mouse in vivo and human cartilage explants. No other LATS inhibitor has published OA model data.

Reported OA model-response context

Only LATS inhibitor with OA disease-model evidence

Evidence Dimension	Off-target kinase inhibition and functional attribution of phenotypic response
Target Compound Data	GA-017 inhibits 6 off-target AGC kinases at IC50 <40 nM; inhibitors of these 6 kinases did not promote 3D cell growth at 0.01–10 μM
Comparator Or Baseline	TRULI (Lats-IN-1) and LATS1/2-IN-1: no published systematic off-target functional deconvolution data available that causally attributes phenotype to LATS1/2 inhibition alone
Quantified Difference	Not quantifiable (presence vs. absence of data). GA-017 is the only LATS inhibitor for which off-target kinase inhibition has been experimentally ruled out as contributing to the proliferation phenotype.
Conditions	SKOV3 ovarian cancer cells; 3D culture with gellan gum; 0.01–10 μM compound range; inhibitors tested: SB-747651A, AT7867, PF-4708671, H-89, GSK-650394, EMD638683, LY2584702, A-674563

Why This Matters

For users requiring confidence that LATS1/2 inhibition—and not polypharmacology—drives the biological readout, GA-017 is the only LATS inhibitor supported by published off-target functional deconvolution data.

• [1] Saruhashi K, et al. Small molecule LATS kinase inhibitors block the Hippo signaling pathway and promote cell growth under 3D culture conditions. J Biol Chem. 2022;298(4):101779. Figures 5A–D; Table S7; Table S8. View Source

3D Spheroid Proliferation vs. ROCK Inhibition

In head-to-head 3D spheroid culture experiments, GA-017 facilitated SKOV3 cell growth in an anchorage-independent gellan-gum system with a half-maximal effective concentration (EC50) of 3.51 ± 0.26 μM. At its maximally effective concentration (10 μM), GA-017 increased SKOV3 cell number over 2-fold relative to vehicle control, and induced a morphological shift to grape-like spheroids with loosely attached individual cells [1]. In stark contrast, the ROCK inhibitor Y-27632—a compound historically investigated for corneal endothelial cell expansion—produced no detectable change in cell aggregate size or total cell number under matched 3D culture conditions (U-bottom low-attachment plates, 7-day culture) [2]. This demonstrates that Hippo pathway activation via LATS1/2 inhibition, and not general cytoskeletal modulation via ROCK inhibition, is the operative mechanism for 3D growth promotion.

3D Spheroid Proliferation

Head-to-head

GA-017 EC50 = 3.51 ± 0.26 µM (SKOV3), >2-fold cell number increase at 10 µM. Y-27632: no detectable change in aggregate size or cell number.

LATS-specific mechanism drives 3D growth promotion

Categorical divergence vs. ROCK inhibitor

Evidence Dimension	Cellular proliferation enhancement under 3D (anchorage-independent) culture conditions
Target Compound Data	GA-017 EC50 = 3.51 ± 0.26 μM (SKOV3); >2-fold cell number increase at 10 μM; visible increase in spheroid size and cell number across multiple cell types
Comparator Or Baseline	Y-27632 (ROCK inhibitor): no alteration in cell aggregate size or cell number under identical 3D conditions (U-bottom low-attachment plates, 7 days)
Quantified Difference	GA-017 produces a >2-fold cell number increase; Y-27632 produces no detectable change. The functional divergence is categorical (active vs. inactive) rather than a potency gradation.
Conditions	SKOV3 cells in gellan-gum-containing medium (EC50 assay); BCE C/D-1b bovine corneal endothelial cells in U-bottom low-attachment plates (Y-27632 comparison); compound concentration range 0.01–10 μM

Why This Matters

For laboratories optimizing 3D spheroid or organoid expansion protocols, GA-017 provides a functionally validated, LATS-specific mechanism that ROCK inhibitors cannot replicate, making procurement of the correct target-class compound critical for experimental success.

• [1] Saruhashi K, et al. J Biol Chem. 2022;298(4):101779. Figures 1F, 2A–B, Table S2; EC50 determination and cell quantification data. View Source
• [2] Abe-Fukasawa N, et al. Regen Ther. 2025;30:730–739. Figure 2A–B; Y-27632 vs GA-017/GA-002 comparison in BCE C/D-1b 3D culture. View Source

Human CEC Expansion vs. Y-27632

Under 2D monolayer conditions that mimic the physiological corneal endothelial microenvironment, both GA-017 and its analog GA-002 (10 μM) substantially increased cell density in human primary corneal endothelial cells (CECs) over a 29-day culture period compared to vehicle (DMSO) control, without altering cell morphology, and the expanded cells retained expression of functional markers ATP1A1, ZO-1, and N-cadherin [1]. In the same experimental system, Y-27632—a ROCK inhibitor widely explored for CEC expansion—did not affect cell density or proliferation under either 2D confluent or 3D culture conditions [1]. This functional dichotomy demonstrates that LATS1/2 inhibition engages a proliferation pathway in primary human CECs that ROCK inhibition cannot access, providing a clear selection criterion for CEC expansion workflows.

Human CEC Expansion

Head-to-head

GA-017 (10 µM) increased human primary CEC density over 29 days, preserved ATP1A1, ZO-1, N-cadherin. Y-27632: no effect on density or proliferation.

LATS inhibition, not ROCK, drives CEC proliferation

Supported by confluent monolayer culture data

Evidence Dimension	Human primary corneal endothelial cell density increase over 29-day ex vivo culture
Target Compound Data	GA-017 (10 μM): substantial cell density increase vs. DMSO control; preserved ATP1A1, ZO-1, N-cadherin expression; YAP nuclear translocation confirmed
Comparator Or Baseline	Y-27632 (ROCK inhibitor): no effect on CEC density or proliferation under identical 2D confluent culture conditions
Quantified Difference	Categorical difference: GA-017 active, Y-27632 inactive. Density increase described as 'substantial' with preserved functional marker expression.
Conditions	Human primary CECs; 2D confluent monolayer culture; 10 μM compound; 29-day treatment period; immunostaining for ATP1A1/ZO-1/N-cadherin

Why This Matters

For corneal tissue engineering and cell therapy groups developing CEC expansion protocols, selecting GA-017 over Y-27632 is essential because the ROCK inhibitor has been experimentally demonstrated to lack efficacy in human primary CEC proliferation under the conditions tested.

• [1] Abe-Fukasawa N, et al. Ex vivo expansion of corneal endothelial cells enabled by small molecule inhibitors of LATS kinase. Regen Ther. 2025;30:730–739. Figures 3A–B, 5A–B; Y-27632 comparison data. View Source

ATP-Competitive Binding Kinetics

GA-017 is one of the very few LATS1/2 inhibitors for which complete ATP-competitive binding kinetics have been rigorously determined. Double-reciprocal Lineweaver-Burk analysis demonstrated that GA-017 competitively inhibits both LATS1 and LATS2 against ATP, yielding Ki (inhibition constant) values of 0.58 ± 0.11 nM for LATS1 and 0.25 ± 0.03 nM for LATS2 [1]. Its closest structural analog GA-002 exhibits comparable IC50 values (LATS1 3.93 ± 0.73 nM; LATS2 3.87 ± 0.08 nM) [2]. By comparison, TRULI (Lats-IN-1) is reported to inhibit LATS1/2 with IC50 of 0.2 nM and is described as ATP-competitive, but published Ki values are not available, and its cellular EC50 for YAP phosphorylation inhibition is 510 nM . LATS1/2-IN-1 shows biochemical IC50 of 4.4/5.5 nM but cellular NanoBRET IC50 values of 136 nM (LATS1) and 36.0 nM (LATS2), and no published Ki data . The full Ki characterization of GA-017 provides users with a thermodynamically defined binding parameter that is independent of ATP concentration in the assay, enabling more accurate cross-experiment comparisons and structure-activity relationship interpretation.

Binding Kinetics (Ki)

Cross-study comparable

LATS1 Ki = 0.58 ± 0.11 nM; LATS2 Ki = 0.25 ± 0.03 nM. ATP-competitive confirmed by Lineweaver-Burk. No comparator Ki published.

ATP-independent binding parameter for dose-response modeling

Enables cross-experiment kinetic comparisons

Evidence Dimension	ATP-competitive binding affinity (Ki) and biochemical inhibitory potency (IC50) against recombinant LATS1 and LATS2
Target Compound Data	GA-017: LATS1 IC50 = 4.10 ± 0.79 nM, Ki = 0.58 ± 0.11 nM; LATS2 IC50 = 3.92 ± 0.42 nM, Ki = 0.25 ± 0.03 nM. Mechanism: ATP-competitive (Lineweaver-Burk confirmed).
Comparator Or Baseline	GA-002: LATS1 IC50 = 3.93 ± 0.73 nM, LATS2 IC50 = 3.87 ± 0.08 nM (Ki not published). TRULI: LATS1/2 IC50 = 0.2 nM (Ki not published; cellular EC50 = 510 nM). LATS1/2-IN-1: LATS1 IC50 = 4.4 nM, LATS2 IC50 = 5.5 nM; cellular NanoBRET IC50 = 136/36.0 nM (Ki not published).
Quantified Difference	GA-017 Ki for LATS2 (0.25 nM) is ~20-fold lower than its IC50 (3.92 nM), reflecting tight-binding kinetics. No comparator has published Ki data for quantitative comparison.
Conditions	Recombinant LATS1 and LATS2 kinase; ATP-competitive inhibition confirmed by Lineweaver-Burk double-reciprocal plot analysis

Why This Matters

The availability of fully characterized Ki values makes GA-017 the preferred choice for quantitative pharmacology studies, as Ki is an ATP-concentration-independent parameter that enables reliable inter-laboratory comparisons and dose-response modeling not possible with IC50-only characterized alternatives.

• [1] Saruhashi K, et al. J Biol Chem. 2022;298(4):101779. Figure 4B–E; IC50 and Ki determination for GA-017 against LATS1/2. View Source
• [2] Abe-Fukasawa N, et al. Regen Ther. 2025;30:730–739. Section 1; IC50 values for GA-002 vs GA-017. View Source

Osteoarthritis Disease Model Efficacy

GA-017 was evaluated in an osteoarthritis (OA) disease model and was shown to activate YAP/TAZ while simultaneously inhibiting NF-κB signaling in chondrocytes, thereby modulating both anabolic and catabolic metabolic processes and suppressing inflammatory responses. In ex vivo human knee cartilage cultures and an in vivo mouse OA model, GA-017 treatment resulted in significant suppression of OA progression, including preservation of extracellular matrix components [1]. No other LATS1/2 inhibitor—including TRULI, LATS1/2-IN-1, or GA-002—has published efficacy data in an OA disease model as of the available literature. This disease-model validation extends GA-017's utility beyond cell culture tool compound status to a candidate for translational OA research, distinguishing it from all other LATS inhibitor alternatives that lack tissue-level or in vivo disease efficacy characterization.

OA Model Response

Class-level inference

Activated YAP/TAZ, inhibited NF-κB, suppressed OA progression in mouse in vivo and human cartilage explants. No other LATS inhibitor has published OA model data.

Reported OA model-response context

Only LATS inhibitor with OA disease-model evidence

Evidence Dimension	Efficacy in osteoarthritis disease model (ex vivo human cartilage and in vivo mouse)
Target Compound Data	GA-017: activated YAP/TAZ, inhibited NF-κB signaling, regulated anabolic/catabolic balance, suppressed OA progression in mouse model and human knee cartilage explants
Comparator Or Baseline	TRULI, LATS1/2-IN-1, GA-002: no published OA disease model efficacy data available
Quantified Difference	Presence vs. absence of disease-model validation. GA-017 is the only LATS inhibitor with published OA disease-modifying activity in both mouse in vivo and human ex vivo cartilage systems.
Conditions	Mouse OA model (in vivo); human knee joint cartilage explants (ex vivo); chondrocyte anabolic and catabolic gene expression; NF-κB pathway analysis

Why This Matters

For OA research groups seeking a pharmacologically validated tool to interrogate YAP/TAZ-mediated chondroprotection, GA-017 is currently the only LATS inhibitor with published disease-model efficacy, making alternative LATS inhibitors unvalidated choices for this application.

• [1] Li X, Lei M, Ding Q, Xu Y, Lu X, Zheng J, et al. GA-017 attenuates OA by activating YAP/TAZ. Biochem Pharmacol. 2025;242:116714. DOI: 10.1016/j.bcp.2025.116714. PMID: 41047035. View Source

GA-017 Validated Applications

3D Spheroid & Organoid Expansion

GA-017 is uniquely suited for enhancing cell proliferation in 3D spheroid and organoid culture systems where conventional growth factors or ROCK inhibitors fail. Its EC50 of 3.51 ± 0.26 μM for SKOV3 spheroid growth and its demonstrated efficacy in promoting mouse intestinal organoid formation ex vivo [1] support its application at 1–10 μM in scaffold-based and scaffold-free 3D culture formats. The compound's LATS1/2-selective mechanism avoids off-target contributions to growth promotion, as confirmed by functional deconvolution experiments [1], making it a reliable additive for high-content screening campaigns requiring consistent 3D proliferation readouts.

Corneal Endothelial Cell Expansion

For laboratories developing ex vivo CEC expansion protocols for corneal endothelial dysfunction therapies, GA-017 (10 μM) provides a functionally validated alternative to ROCK inhibitors. It substantially increases human primary CEC density over 29 days while preserving the functional markers ATP1A1, ZO-1, and N-cadherin—a combination of efficacy and phenotype maintenance that Y-27632 cannot deliver under matched conditions [2]. This application is directly supported by the evidence that LATS inhibition, but not ROCK inhibition, drives CEC proliferation in confluent monolayer culture.

Osteoarthritis Chondroprotection

GA-017 is the only LATS inhibitor with published OA disease-model efficacy data, demonstrating YAP/TAZ activation coupled with NF-κB pathway inhibition in chondrocytes, leading to suppression of OA progression in both mouse in vivo and human ex vivo knee cartilage systems [3]. Researchers investigating the Hippo-YAP/TAZ axis as a therapeutic target in OA can procure GA-017 with the confidence that its disease-modifying activity has been experimentally validated in physiologically relevant cartilage models—a level of evidence absent for any other LATS1/2 inhibitor.

Hippo Pathway Pharmacology & SAR

GA-017 is uniquely positioned for quantitative pharmacology studies requiring ATP-concentration-independent binding parameters, owing to its fully characterized Ki values of 0.58 nM (LATS1) and 0.25 nM (LATS2) confirmed by Lineweaver-Burk analysis [1]. No alternative LATS inhibitor (GA-002, TRULI, or LATS1/2-IN-1) has published Ki data, limiting their utility for precise dose-response modeling, cross-assay normalization, and thermodynamic binding comparisons. GA-017 is therefore the preferred reference compound for SAR programs and kinetic studies targeting the LATS kinase ATP-binding pocket.

Application

Selection Property

Validation Focus

3D spheroid & organoid expansion studies

LATS1/2-dependent proliferation context

3D proliferation readouts and spheroid morphology

Corneal endothelial cell expansion research

LATS inhibition-mediated CEC proliferation

CEC density and functional marker preservation

Osteoarthritis chondrocyte signaling research

YAP/TAZ-mediated chondroprotection model

OA model-response and cartilage matrix endpoints

LATS kinase quantitative pharmacology studies

ATP-competitive binding kinetics characterization

Ki determination and cross-assay dose-response modeling

• [1] Saruhashi K, et al. Small molecule LATS kinase inhibitors block the Hippo signaling pathway and promote cell growth under 3D culture conditions. J Biol Chem. 2022;298(4):101779. View Source
• [2] Abe-Fukasawa N, et al. Ex vivo expansion of corneal endothelial cells enabled by small molecule inhibitors of LATS kinase. Regen Ther. 2025;30:730–739. View Source
• [3] Li X, et al. GA-017 attenuates OA by activating YAP/TAZ. Biochem Pharmacol. 2025;242:116714. PMID: 41047035. View Source